Cas no 476358-13-1 (N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}-4-methoxybenzohydrazide)
476358-13-1 structure
Product Name:N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}-4-methoxybenzohydrazide
CAS No:476358-13-1
MF:C21H25N3O6S
MW:447.504704236984
CID:6112951
PubChem ID:4423007
Update Time:2023-12-13
N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}-4-methoxybenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}-4-methoxybenzohydrazide
- 4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-methoxybenzoyl)benzohydrazide
- Benzoic acid, 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-, 2-(4-methoxybenzoyl)hydrazide
- SR-01000444631-1
- N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide
- CHEMBL1343876
- 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N'-(4-methoxybenzoyl)benzohydrazide
- AKOS001633087
- N'-[4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl]-4-methoxybenzohydrazide
- AKOS021993228
- AB00618667-06
- SR-01000444631
- 476358-13-1
- HMS2619A09
- SMR000312768
- F0496-0367
- MLS000681724
- 4-((2,6-dimethylmorpholino)sulfonyl)-N'-(4-methoxybenzoyl)benzohydrazide
-
- Inchi: 1S/C21H25N3O6S/c1-14-12-24(13-15(2)30-14)31(27,28)19-10-6-17(7-11-19)21(26)23-22-20(25)16-4-8-18(29-3)9-5-16/h4-11,14-15H,12-13H2,1-3H3,(H,22,25)(H,23,26)
- InChI Key: FSODBBVDJSBKIE-UHFFFAOYSA-N
- SMILES: C(NNC(=O)C1=CC=C(OC)C=C1)(=O)C1=CC=C(S(N2CC(C)OC(C)C2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 447.14640670g/mol
- Monoisotopic Mass: 447.14640670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 122Ų
Experimental Properties
- Density: 1.284±0.06 g/cm3(Predicted)
- pka: 10.13±0.23(Predicted)
N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}-4-methoxybenzohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0496-0367-2μmol |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-5μmol |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-10μmol |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-20μmol |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-1mg |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-2mg |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-3mg |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-4mg |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-5mg |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0496-0367-10mg |
N'-{4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzoyl}-4-methoxybenzohydrazide |
476358-13-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-{4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzoyl}-4-methoxybenzohydrazide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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